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Compound of Interest

Compound Name: Voriconazole-d3

Cat. No.: B562635

An Application Note and Protocol for the Quantification of Voriconazole in Human Plasma using
Voriconazole-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Voriconazole is a broad-spectrum triazole antifungal agent utilized in the treatment of invasive
fungal infections. Due to significant inter-patient pharmacokinetic variability, therapeutic drug
monitoring (TDM) of voriconazole is crucial to ensure efficacy while minimizing toxicity. This
document provides a detailed protocol for the quantitative analysis of voriconazole in human
plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with
Voriconazole-d3 as an internal standard (IS). The methodology is designed to deliver accurate
and precise measurements suitable for clinical and research applications.

Experimental Protocols

This section outlines the necessary reagents, equipment, and step-by-step procedures for the
sample preparation and analysis.

Materials and Reagents

» Voriconazole analytical standard

e Voriconazole-d3 (internal standard)
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HPLC-grade methanol

HPLC-grade acetonitrile

Formic acid, analytical grade

Ultrapure water

Drug-free human plasma

Instrumentation

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

High-performance liquid chromatography (HPLC) or Ultra-high performance liquid
chromatography (UHPLC) system

Analytical column (e.g., C18, 2.7 um, 3.0 x 50 mm)
Microcentrifuge
Vortex mixer

Calibrated pipettes

Preparation of Stock and Working Solutions

Proper preparation of stock and working solutions is critical for the accuracy of the assay.

Voriconazole Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate
amount of voriconazole analytical standard in methanol to achieve a final concentration of 1
mg/mL.

Voriconazole-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate
amount of Voriconazole-d3 in methanol to achieve a final concentration of 1 mg/mL.

Voriconazole Working Solutions: Prepare a series of working solutions by diluting the
voriconazole stock solution with 50% methanol to create calibration standards and quality
control (QC) samples.
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e Voriconazole-d3 Internal Standard Working Solution (1 pg/mL): Dilute the Voriconazole-d3
stock solution with acetonitrile to a final concentration of 1 pg/mL.[1]

Sample Preparation: Protein Precipitation

This protocol employs a simple and efficient protein precipitation method.
» Label microcentrifuge tubes for each sample, calibrator, and QC.
o Pipette 50 uL of plasma sample, calibrator, or QC into the corresponding labeled tube.

e Add 50 pL of the 1 pug/mL Voriconazole-d3 internal standard working solution to each tube
(except for blank samples).[1]

e Add 150 pL of acetonitrile to each tube.[1]
» Vortex each tube for 1 minute to ensure thorough mixing and protein precipitation.
e Centrifuge the tubes at 14,000 rpm for 5 minutes at 4°C.[1]

o Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Data Presentation

The following tables summarize the concentrations for the preparation of calibration standards
and quality control samples.

Table 1: Calibration Standards

Standard Level Voriconazole Concentration (pg/mL)
1 0.1

2 0.5

3 1.0

4 2.5

5 5.0

6 10.0
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Calibration curve ranges are often established between 0.1 to 10.0 pg/mL.[1][2]

Table 2: Quality Control (QC) Samples

QC Level Voriconazole Concentration (ug/mL)
Low (LQC) 0.2
Medium (MQC) 4.0
High (HQC) 8.0

QC samples are prepared at low, medium, and high concentrations to ensure assay accuracy
and precision across the calibration range.[1]

LC-MS/IMS Parameters

The following are typical parameters for the analysis of voriconazole and Voriconazole-d3.
Optimization may be required based on the specific instrumentation used.

Table 3: Liquid Cl |

Parameter Value

Column C18, 2.7 um, 3.0 x 50 mm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile

Flow Rate 0.5 mL/min

Injection Volume 1L

Column Temperature 40°C

Table 4: Mass Spectrometry Parameters

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11062/jpo116033.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7607762/
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11062/jpo116033.pdf
https://www.benchchem.com/product/b562635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Voriconazole Voriconazole-d3
lonization Mode ESI Positive ESI Positive

MRM Transition m/z 350.1 - 281.1 m/z 353.1 - 284.1
Cone Voltage 24V 24V

Collision Energy 18 eV 18 eV

The MRM transition for Voriconazole is well-established. The transition for Voriconazole-d3 is
predicted based on the addition of three deuterium atoms.

Experimental Workflow Visualization

The following diagram illustrates the complete workflow from sample receipt to data analysis.
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Caption: Workflow for Voriconazole Quantification in Plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b562635?utm_src=pdf-custom-synthesis
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11062/jpo116033.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7607762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7607762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7607762/
https://www.benchchem.com/product/b562635#voriconazole-d3-concentration-for-internal-standard-in-plasma-samples
https://www.benchchem.com/product/b562635#voriconazole-d3-concentration-for-internal-standard-in-plasma-samples
https://www.benchchem.com/product/b562635#voriconazole-d3-concentration-for-internal-standard-in-plasma-samples
https://www.benchchem.com/product/b562635#voriconazole-d3-concentration-for-internal-standard-in-plasma-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562635?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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